1-(3,4-dimethylphenyl)-N-((6-methylpyrimidin-4-yl)methyl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(3,4-dimethylphenyl)-N-((6-methylpyrimidin-4-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.
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Scientific Research Applications
Chemical Compound Synthesis and Applications
Chemical compounds, especially those with complex structures like "1-(3,4-dimethylphenyl)-N-((6-methylpyrimidin-4-yl)methyl)-5-oxopyrrolidine-3-carboxamide", often serve as the backbone for various scientific research applications. The synthesis of such compounds can lead to the discovery of new materials, pharmaceuticals, and biologically active molecules.
Catalysis and Synthesis : Research on hybrid catalysts highlights the significance of creating novel chemical scaffolds, including pyrimidine derivatives, which are crucial for the pharmaceutical industry due to their broad synthetic applications and bioavailability (Parmar, Vala, & Patel, 2023)[https://consensus.app/papers/importance-hybrid-catalysts-toward-synthesis-parmar/e032f3d5046d54bb8a5be9ada89f08d8/?utm_source=chatgpt]. These efforts underscore the potential of complex compounds in catalyzing reactions that are pivotal for synthesizing new medicinal molecules.
Pharmacological Profile Improvement : The study of stereochemistry in compounds similar to phenylpiracetam and its derivatives has shown that the manipulation of chemical structures can lead to significant improvements in their pharmacological profiles (Veinberg et al., 2015)[https://consensus.app/papers/stereochemistry-phenylpiracetam-methyl-improvement-veinberg/510e03a803305853bfa10782999ff821/?utm_source=chatgpt]. This suggests that research into the precise chemical configurations of compounds like "this compound" could yield new insights into their potential biological activities.
Antituberculosis Activity : The exploration of organotin(IV) complexes for their antituberculosis activity (Iqbal, Ali, & Shahzadi, 2015)[https://consensus.app/papers/antituberculosis-study-organotiniv-complexes-review-iqbal/8058bbe012fc5e2c9e3cc194378a3db2/?utm_source=chatgpt] demonstrates the importance of chemical compounds in the development of treatments for infectious diseases. Such research underlines the potential for compounds with complex structures to be evaluated for their biological activity against a range of pathogens.
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-12-4-5-17(6-13(12)2)23-10-15(8-18(23)24)19(25)20-9-16-7-14(3)21-11-22-16/h4-7,11,15H,8-10H2,1-3H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLRISYAKOLPMGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC3=NC=NC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.